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Introduction
Diacylglycerol kinases (DGKs) are a family of enzymes that play a crucial role in cellular

signaling by catalyzing the phosphorylation of diacylglycerol (DAG) to produce phosphatidic

acid (PA).[1] This conversion terminates DAG-mediated signaling, which is involved in

processes like protein kinase C (PKC) activation, and initiates PA-dependent signaling

pathways. Given their central role in signal transduction, DGKs have emerged as important

targets for drug discovery in various therapeutic areas, including oncology and immunology.

This document provides detailed protocols for measuring DGK activity in cell lysates using both

traditional radiolabeling and modern non-radioactive fluorescence-based methods.

Signaling Pathway of Diacylglycerol Kinase
Diacylglycerol kinase is a key enzyme in the phosphoinositide signaling pathway. Upon

stimulation of cell surface receptors, such as G protein-coupled receptors (GPCRs) or receptor

tyrosine kinases (RTKs), phospholipase C (PLC) is activated. PLC hydrolyzes

phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol 1,4,5-
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trisphosphate (IP3) and DAG. DGK then phosphorylates DAG to PA, thus acting as a critical

regulator of the balance between these two signaling lipids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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